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Compound of Interest

Compound Name: N-decyl-4-methoxyaniline

Cat. No.: B12932584

Essential Safety and Handling Guide for N-decyl-4-
methoxyaniline

Disclaimer: No specific Safety Data Sheet (SDS) for N-decyl-4-methoxyaniline was located.
The following guidance is based on the safety data for structurally analogous compounds,
including o-anisidine, p-anisidine, N-benzyl-4-methoxyaniline, and N-methyl-4-anisidine. It is
imperative to treat N-decyl-4-methoxyaniline with a high degree of caution, assuming it may
share the hazardous properties of these related substances.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling N-decyl-4-methoxyaniline. The
procedural, step-by-step guidance herein is designed to answer specific operational questions,
ensuring safe laboratory practices.

Hazard Summary

Based on analogous compounds, N-decyl-4-methoxyaniline is anticipated to be hazardous.
Potential hazards include:

 Toxicity: Fatal or toxic if swallowed, in contact with skin, or if inhaled.[1][Z]
e Carcinogenicity: May cause cancer.[1][2][3]

e Mutagenicity: Suspected of causing genetic defects.[1]
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o Organ Damage: May cause damage to organs through prolonged or repeated exposure.[2]

[3]

o Environmental Hazard: Very toxic to aquatic life.[2][3]

Quantitative Data from Analogous Compounds

The following table summarizes quantitative data from safety data sheets of compounds

structurally similar to N-decyl-4-methoxyaniline. This data should be used as a precautionary

reference.

Property

o-Anisidine (2-
Methoxyaniline)

p-Anisidine (4-
Methoxyaniline)

Acute Toxicity (Oral)

LD50 Rat: 1,890 mg/kg[1]

Fatal if swallowed (Category 2)
[21[3]

Acute Toxicity (Dermal)

LD50 Rat: > 2,000 mg/kg[1]

Fatal in contact with skin
(Category 1)[2][3]

Acute Toxicity (Inhalation)

LC50 Rat: > 3.87 mg/l (4 h)[1]

Fatal if inhaled (Category 2)[2]
[3]

Carcinogenicity

Possible human carcinogen
(IARC Group 2B)[1]

May cause cancer (Category
1B)[2][3]

Germ Cell Mutagenicity

In vitro tests showed

mutagenic effects[1]

Not classified

Boiling Point 240 - 243 °C / 464 - 469 °F[2]
Melting Point 56 - 59 °C /133 - 138 °F[2]
Log Kow 0.95[4]

Operational Plan: Handling and Disposal

This section provides a step-by-step protocol for the safe handling and disposal of N-decyl-4-

methoxyaniline.
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Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is mandatory:

o Eye and Face Protection: Chemical safety goggles with a face shield are required. Standard
safety glasses are not sufficient.[1]

¢ Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., nitrile, neoprene). Breakthrough times
should be considered for prolonged tasks. Double-gloving is recommended.[5]

o Lab Coat/Coveralls: A chemical-resistant lab coat or coveralls must be worn.[5] For tasks
with a high risk of splashing, a chemical-resistant apron should be worn over the lab coat.

o Respiratory Protection: Work must be conducted in a certified chemical fume hood to avoid
inhalation of vapors or aerosols.[2] If there is a risk of exposure outside of a fume hood, a
full-face respirator with appropriate cartridges for organic vapors and particulates should be
used.[6][7]

o Footwear: Closed-toe shoes are required. For larger quantities or where spills are possible,
chemical-resistant boots should be worn.

Safe Handling Procedures

e Preparation:

o

Designate a specific area within a chemical fume hood for handling N-decyl-4-
methoxyaniline.

[e]

Ensure that an emergency eyewash station and safety shower are readily accessible.[8]

o

Assemble all necessary equipment and reagents before starting work.

o

Verify that all containers are properly labeled and in good condition.

e During Use:
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o Always handle N-decyl-4-methoxyaniline within the designated area of the chemical
fume hood.

o Avoid direct contact with the substance. Use spatulas or other appropriate tools for
transfers.

o Keep containers tightly closed when not in use.[1][4]
o Do not eat, drink, or smoke in the laboratory.[4][9]

o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][9]

e Spill Management:

o In case of a small spill, absorb the material with an inert absorbent material (e.g.,
vermiculite, sand).

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.[1][9]

o Clean the spill area thoroughly.

o For larger spills, evacuate the area and follow emergency procedures.

Disposal Plan

All waste containing N-decyl-4-methoxyaniline must be treated as hazardous waste.
» Waste Collection:

o Collect all solid and liquid waste containing N-decyl-4-methoxyaniline in separate, clearly
labeled, and sealed containers.

o Do not mix this waste with other chemical waste streams unless compatibility has been
confirmed.

e Disposal:

o Dispose of the hazardous waste through an approved waste disposal plant.[2][9]
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o Follow all local, state, and federal regulations for hazardous waste disposal.[9]

o Contaminated PPE (gloves, disposable lab coats) should also be disposed of as
hazardous waste.

Workflow Diagrams

The following diagrams illustrate the key workflows for safely handling N-decyl-4-
methoxyaniline.
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Safe Handling Workflow for N-decyl-4-methoxyaniline
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Caption: Workflow for the safe handling of N-decyl-4-methoxyaniline.
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Disposal Workflow for N-decyl-4-methoxyaniline Waste
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Caption: Waste disposal workflow for N-decyl-4-methoxyaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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